Cas no 343604-43-3 (3-(4-chlorophenyl)-2-hydroxybenzaldehyde)

• Product Name: 3-(4-chlorophenyl)-2-hydroxybenzaldehyde
• CAS No: 343604-43-3
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD18086627
• CID: 1467928
• PubChem ID: 11806556
• Update Time: 2025-05-27

3-(4-chlorophenyl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-hydroxybenzaldehyde
• MFCD18086627
• DB-107843
• DTXSID40473173
• 6-(4-Chlorophenyl)-2-formylphenol, 95%
• SCHEMBL5735298
• 343604-43-3
• 6-(4-CHLOROPHENYL)-2-FORMYLPHENOL

• MDL： MFCD18086627
• Inchi： 1S/C13H9ClO2/c14-11-6-4-9(5-7-11)12-3-1-2-10(8-15)13(12)16/h1-8,16H
• InChI Key： ORESKBIFHBTXEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 232.0291072g/mol
• Monoisotopic Mass: 232.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(4-chlorophenyl)-2-hydroxybenzaldehyde

Comprehensive Overview of 3-(4-Chlorophenyl)-2-hydroxybenzaldehyde (CAS No. 343604-43-3)

3-(4-Chlorophenyl)-2-hydroxybenzaldehyde (CAS No. 343604-43-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This hydroxybenzaldehyde derivative features a unique molecular structure combining a chlorophenyl group with a hydroxybenzaldehyde moiety, making it a valuable building block in modern synthetic chemistry. Researchers and industries increasingly focus on this compound due to its role in developing high-performance materials and bioactive molecules, aligning with current trends in sustainable chemistry and green synthesis.

The compound’s significance is further highlighted by its relevance to drug discovery and medicinal chemistry. Recent studies explore its potential as a precursor for antimicrobial agents and anti-inflammatory compounds, addressing global health challenges such as antibiotic resistance. Its electron-rich aromatic system also makes it a candidate for organic electronics, including OLEDs and photovoltaic materials, which are critical for renewable energy technologies. These applications resonate with trending searches like "green chemistry innovations" and "organic semiconductor materials".

From a synthetic perspective, 3-(4-Chlorophenyl)-2-hydroxybenzaldehyde is often synthesized via cross-coupling reactions or Friedel-Crafts acylation, methods frequently discussed in academic and industrial forums. Optimizing its yield and purity remains a key topic, as evidenced by search queries such as "efficient synthesis of hydroxybenzaldehydes" and "scalable aromatic aldehyde production". The compound’s crystalline properties and solubility profiles are also studied for formulation development, particularly in nanotechnology and controlled-release systems.

Environmental and safety considerations are integral to its use. While not classified as hazardous, its handling requires standard laboratory precautions, reflecting the growing demand for "safe chemical handling protocols" and "eco-friendly synthetic routes". Regulatory compliance, such as REACH and FDA guidelines, further underscores its industrial applicability, aligning with searches like "chemical compliance in pharmaceuticals".

In conclusion, 3-(4-Chlorophenyl)-2-hydroxybenzaldehyde (CAS No. 343604-43-3) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted roles—from drug development to advanced materials—make it a compound of enduring interest, driven by both scientific curiosity and industrial demand. Future research may explore its catalytic applications or biodegradability, topics gaining traction in peer-reviewed literature and search engine trends.